molecular formula C9H16F2 B126481 Cyclopropane, 1,1-difluoro-2,3-dipropyl-, cis-(9CI) CAS No. 154413-36-2

Cyclopropane, 1,1-difluoro-2,3-dipropyl-, cis-(9CI)

Cat. No. B126481
M. Wt: 162.22 g/mol
InChI Key: RLTFICVWLZGWLQ-OCAPTIKFSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Cyclopropane, 1,1-difluoro-2,3-dipropyl-, cis-(9CI) is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the cyclopropane family, which is known for its unique structural and chemical properties.

Mechanism Of Action

The mechanism of action of cyclopropane, 1,1-difluoro-2,3-dipropyl-, cis-(9CI) is not yet fully understood. However, it is believed that this compound works by binding to specific sites on enzymes or receptors, thereby inhibiting their activity. This inhibition can lead to a variety of biochemical and physiological effects, as discussed below.

Biochemical And Physiological Effects

Cyclopropane, 1,1-difluoro-2,3-dipropyl-, cis-(9CI) has been shown to have a variety of biochemical and physiological effects. For example, it has been found to inhibit the activity of certain enzymes involved in the biosynthesis of cholesterol, which could potentially lead to the development of new cholesterol-lowering drugs. Additionally, this compound has been shown to have anti-inflammatory properties, which could be useful in the treatment of diseases such as arthritis and asthma.

Advantages And Limitations For Lab Experiments

One of the major advantages of using cyclopropane, 1,1-difluoro-2,3-dipropyl-, cis-(9CI) in lab experiments is its high potency. This compound has been shown to be effective at very low concentrations, which makes it an attractive candidate for drug discovery research. However, one limitation of using this compound is its relatively high cost, which can make it difficult to use in large-scale experiments.

Future Directions

There are many potential future directions for research involving cyclopropane, 1,1-difluoro-2,3-dipropyl-, cis-(9CI). One area of interest is the development of new drugs based on this compound. Researchers are currently exploring the use of cyclopropane, 1,1-difluoro-2,3-dipropyl-, cis-(9CI) as a potential treatment for a variety of diseases, including cancer, diabetes, and Alzheimer's disease. Additionally, researchers are investigating the mechanism of action of this compound in order to better understand its potential applications in scientific research.

Synthesis Methods

Cyclopropane, 1,1-difluoro-2,3-dipropyl-, cis-(9CI) can be synthesized using a variety of methods. One common method involves the reaction of 1,2-dibromo-1,1-difluoroethane with 2,3-dipropylcyclopropane. The reaction is typically carried out in the presence of a strong base such as sodium hydride or potassium tert-butoxide. The resulting product is purified using standard techniques such as column chromatography or recrystallization.

Scientific Research Applications

Cyclopropane, 1,1-difluoro-2,3-dipropyl-, cis-(9CI) has been used in a variety of scientific research applications. One of the most promising applications of this compound is in the field of drug discovery. Researchers have found that cyclopropane, 1,1-difluoro-2,3-dipropyl-, cis-(9CI) has the potential to act as a potent inhibitor of certain enzymes and receptors that are involved in a variety of diseases such as cancer, diabetes, and Alzheimer's disease.

properties

CAS RN

154413-36-2

Product Name

Cyclopropane, 1,1-difluoro-2,3-dipropyl-, cis-(9CI)

Molecular Formula

C9H16F2

Molecular Weight

162.22 g/mol

IUPAC Name

(2S,3R)-1,1-difluoro-2,3-dipropylcyclopropane

InChI

InChI=1S/C9H16F2/c1-3-5-7-8(6-4-2)9(7,10)11/h7-8H,3-6H2,1-2H3/t7-,8+

InChI Key

RLTFICVWLZGWLQ-OCAPTIKFSA-N

Isomeric SMILES

CCC[C@@H]1[C@@H](C1(F)F)CCC

SMILES

CCCC1C(C1(F)F)CCC

Canonical SMILES

CCCC1C(C1(F)F)CCC

synonyms

Cyclopropane, 1,1-difluoro-2,3-dipropyl-, cis- (9CI)

Origin of Product

United States

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